Cas no 73986-56-8 (2-iodophenyl 3,4,5-triiodobenzoate)

• Product Name: 2-iodophenyl 3,4,5-triiodobenzoate
• CAS No: 73986-56-8
• MF: C₁₃H₆I₄O₂
• MW: 701.803432941437
• CID: 978721
• PubChem ID: 99381
• Update Time: 2025-04-19

2-iodophenyl 3,4,5-triiodobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-iodophenyl 3,4,5-triiodobenzoate
• 3,4,5-Triiodobenzoic acid 2-iodophenyl ester
• Phenol, 2-iodo-, 3,4,5-triiodobenzoate
• 3.4.5-Trijod-benzoesaeure-(2-jod-phenylester)
• 6WLR8D6AP4
• 73986-56-8
• Benzoic acid,4,5-triiodo-, 2-iodophenyl ester
• BRN 2594834
• 3,5-Triiodobenzoic acid o-iodophenyl ester
• (2-Iodophenyl)3,4,5-triiodobenzoate
• NSC 221290
• Benzoic acid,4,5-triiodo-, o-iodophenyl ester
• Phenol, 3,4,5-triiodobenzoate
• WLN: IR BOVR CI DI EI
• DTXSID10995231
• NSC-221290
• Benzoic acid, 3,4,5-triiodo-, o-iodophenyl ester
• Benzoic acid, 3,4,5-triiodo-, 2-iodophenyl ester
• o-Iodophenyl 3,5-triiodobenzoate
• o-Iodophenyl 3,4,5-triiodobenzoate
• NSC221290
• 3,4,5-Triiodobenzoic acid o-iodophenyl ester

• Inchi： 1S/C13H6I4O2/c14-8-3-1-2-4-11(8)19-13(18)7-5-9(15)12(17)10(16)6-7/h1-6H
• InChI Key： IHENPGBTLOVCMW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(=O)OC2C=CC=CC=2I)C=1)I)I

Computed Properties

• Exact Mass: 719.66334
• Monoisotopic Mass: 701.6547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53
• LogP: 5.32420